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Compound of Interest

Compound Name: Azocane

Cat. No.: B075157

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds like Azocane is a critical component of laboratory safety and
environmental responsibility. Adherence to these guidelines is essential to mitigate risks and
ensure compliance with regulatory standards. This document provides a comprehensive guide
to the safe handling and disposal of Azocane.

Immediate Safety and Hazard Assessment

Azocane (also known as heptamethyleneimine) is a cyclic amine that is classified as both
flammable and corrosive.[1] Improper handling and disposal can lead to significant safety
hazards and environmental contamination. All personnel handling Azocane waste must be
equipped with appropriate Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[2][3] Work should be conducted in a well-ventilated
area, preferably within a fume hood.

Step-by-Step Disposal Protocol

The fundamental principle for the disposal of Azocane is to prevent its release into the
environment. Under no circumstances should Azocane or its waste be disposed of down the
drain or in regular trash.[4][5]

o Segregation of Waste: All materials contaminated with Azocane, including unused product,
solutions, reaction byproducts, contaminated labware (e.qg., vials, pipette tips), and
disposable PPE, must be segregated from non-hazardous waste.[2][6][7] It is crucial to keep
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amine waste separate from other chemical wastes to prevent hazardous reactions,
particularly with acids and oxidizing agents.[2][8]

o Waste Collection:

o Collect all Azocane waste in a designated, leak-proof, and clearly labeled hazardous
waste container.[9]

o The container must be chemically compatible with amines.[2][7] Plastic containers are
generally preferred.[9]

o The container label must include:

The words "Hazardous Waste"[6]

The chemical name: "Azocane"[6]

Associated hazards: "Flammable," "Corrosive"[1][6]

The accumulation start date.[6]
o Storage of Waste:

o Store the hazardous waste container in a designated and secure Satellite Accumulation
Area (SAA) at or near the point of generation.[7][8][9]

o The storage area should be a cool, well-ventilated space, away from heat sources, direct
sunlight, and incompatible materials.[2][4]

o Ensure the container is kept tightly sealed except when adding waste.[4][5][9]
e Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EH&S) office or a licensed hazardous waste disposal company.[2][5][9]

o Do not attempt to neutralize or treat the Azocane waste unless you are specifically trained
and equipped to do so.
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o Follow all institutional, local, and federal regulations for hazardous waste disposal.[7]

Data Summary

The following table summarizes key information relevant to the safe disposal of Azocane.

Parameter Data Source

Chemical Name Azocane [1][10]

Heptamethyleneimine,
Synonyms [1]
Azacyclooctane

CAS Number 1121-92-2 [1][10]
Molecular Formula C7H15N [1][10]
Primary Hazards Flammable, Corrosive [1]
Incompatible Materials Acids, Oxidizing Agents [2][8]

Safety goggles, chemical-
Recommended PPE _ [21[3]
resistant gloves, lab coat

_ Collection by licensed
Disposal Method , [21[5]
hazardous waste service

. ) Sewer/drain disposal, regular
Prohibited Disposal rash [5]
ras

Experimental Protocols

This document focuses on disposal procedures. All experimental work with Azocane must be
conducted in accordance with your institution's specific safety protocols for handling flammable
and corrosive chemicals. Always consult the Safety Data Sheet (SDS) for Azocane before use.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Azocane waste.
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Caption: Workflow for the safe segregation, storage, and disposal of Azocane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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